Cas no 141282-21-5 (Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester)

• Product name: Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester
• CAS No: 141282-21-5
• MF: C₁₁H₂₂O₆
• MW: 250.28878
• CID: 1302749
• PubChem ID: 21252461

Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester
• YAMNKZBHNCYKHD-UHFFFAOYSA-N
• SCHEMBL1401407
• Isopropyl 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetate
• Isopropyl 11-hydroxy-3,6,9-trioxa-undecanoate
• 141282-21-5

• Inchi： InChI=1S/C11H22O6/c1-10(2)17-11(13)9-16-8-7-15-6-5-14-4-3-12/h10,12H,3-9H2,1-2H3
• InChI Key： YAMNKZBHNCYKHD-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)COCCOCCOCCO

Computed Properties

• Exact Mass: 250.14166
• Monoisotopic Mass: 250.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22